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Compound of Interest

Compound Name: N,N'-Diisopropylcarbodiimide

Cat. No.: B031134

An In-depth Technical Guide on the Safe Handling of N,N'-Diisopropylcarbodiimide (DIC)

For Researchers, Scientists, and Drug Development Professionals

Introduction

N,N'-Diisopropylcarbodiimide (DIC) is a widely used coupling reagent in organic synthesis,
particularly in peptide synthesis and the formation of amide and ester bonds.[1][2] While an
effective reagent, DIC presents significant health and safety hazards that necessitate strict
adherence to safety protocols. This guide provides a comprehensive overview of the safety
precautions, handling procedures, and emergency responses required for the safe use of DIC
in a laboratory setting.

Hazard Identification and Classification

DIC is classified as a hazardous substance with multiple risk factors. It is a flammable liquid
and vapor, is fatal if inhaled, causes serious eye damage, and may cause allergic skin and
respiratory reactions.[3][4][5]

GHS Hazard Statements:
e H226: Flammable liquid and vapour.[3][4]

e H317: May cause an allergic skin reaction.[3][4]
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o H318: Causes serious eye damage.[3]

o H330: Fatal if inhaled.[3][4]

o H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.[3][4]

Quantitative Data

husical and Chemical :

Property Value Source(s)
CAS Number 693-13-0 [31[6]1[71[8][9]
Molecular Formula C7H14N2 [7118191[10]
Molecular Weight 126.20 g/mol [31[71[8]
Appearance (.Zletdr, colorless to pale yellow YOIL[2]

liquid
Boiling Point 145-148 °C [31[416][9][11][12]
Density 0.806 - 0.815 g/mL at 20-25 °C  [3][10][11][13]
Flash Point 33°C (91.4 °F) [3][6][11][12]
Solubility Insoluble in-water. Soluble in 12]

most organic solvents.
Test Species Route Value Source(s)
LD50 Mouse Intravenous 36 mg/kg [13]
LD50 Mouse Oral 36 mg/kg [14][15]
LC50 Rat Inhalation (4 h) 0.1 mg/L [1][11]

Safe Handling and Storage
Engineering Controls
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All work with DIC must be conducted in a properly functioning chemical fume hood to minimize
inhalation exposure.[16][17] The fume hood sash should be kept as low as possible. For
weighing solid forms or when aerosols might be generated, a ventilated balance enclosure or
glove box should be used.[17][18]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling DIC.

PPE Category Specification Source(s)

Tightly fitting safety goggles
Eye/Face Protection Iy NG , Y9099 [51[17][19]
and a face shield.

Chemical-resistant gloves
(e.g., butyl rubber, nitrile

Hand Protection rubber). Inspect gloves before [51[20]
each use. Double gloving is

recommended.

A flame-retardant lab coat,
long-sleeved clothing, and

Skin and Body Protection closed-toe shoes. An apron [17][19][20]
and oversleeves may be

necessary for larger quantities.

A NIOSH-approved respirator

with an appropriate cartridge is
Respiratory Protection required if working outside ofa  [1][19]

fume hood or if there is a risk

of inhalation.

Storage

DIC should be stored in a cool, dry, and well-ventilated area, away from heat, sparks, and open
flames.[11][19][21] It is moisture-sensitive and should be stored under an inert atmosphere.[19]
The storage area should be clearly labeled, and access should be restricted to authorized
personnel. Store in a locked cabinet.[19] Keep containers tightly closed.[11][19][21]
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Experimental Protocols
General Protocol for Handling Acutely Toxic Liquids

o Preparation: Before starting any work, ensure that the chemical fume hood is functioning
correctly and that all necessary PPE is available and in good condition.[20] Review the
Safety Data Sheet (SDS) for DIC.[20]

o Designated Area: Demarcate a specific area within the fume hood for handling DIC. This
area should be clean and uncluttered.[17]

o Dispensing: When dispensing DIC, use a syringe or pipette to minimize the risk of spills and
splashes. Perform all transfers over a secondary containment tray.

o Post-Handling: After handling, decontaminate all surfaces and equipment with an appropriate
solvent.[17] Remove and dispose of gloves properly, and wash hands and arms thoroughly
with soap and water.[17][20]

Protocol for a Standard DIC/HOBt Peptide Coupling
Reaction

This protocol is adapted for safety and assumes a solid-phase peptide synthesis (SPPS)

workflow.

e Resin Preparation: Swell the resin in a suitable solvent (e.g., DMF) inside a reaction vessel
within the chemical fume hood.

» Deprotection: Remove the N-terminal protecting group from the resin-bound amino acid

using standard protocols.
 Activation/Coupling:

o In a separate vial, dissolve the N-protected amino acid (5 equivalents) and 1-
hydroxybenzotriazole (HOB?t) (5.5 equivalents) in DMF.

o Add this solution to the resin.

o Carefully add DIC (5.5 equivalents) to the reaction vessel.[22]
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e Reaction: Agitate the mixture at room temperature. Monitor the reaction's progress using a
ninhydrin test.[22]

e Washing: Once the reaction is complete, wash the resin thoroughly with DMF and DCM to
remove excess reagents and the diisopropylurea byproduct.

» Waste Management: All liquid waste containing DIC must be collected in a designated,
labeled hazardous waste container.

Emergency Procedures
First Aid Measures
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Exposure Route

First Aid Procedure

Source(s)

Inhalation

Move the victim to fresh air
immediately. If breathing has
stopped, provide artificial
respiration. Seek immediate

medical attention.

[19]

Skin Contact

Immediately remove all
contaminated clothing. Flush
the affected area with copious
amounts of water for at least
15 minutes. Seek medical

attention.

[19]

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes, holding the eyelids

open. Remove contact lenses

if present and easy to do. Seek

immediate medical attention.

[19]

Ingestion

Do NOT induce vomiting. If the
victim is conscious, rinse their
mouth with water and have

them drink two glasses of

water. Seek immediate medical

attention.

[19]

Spill Response

o Evacuate: Immediately evacuate all non-essential personnel from the spill area.

o Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

e Contain: For small spills, contain the liquid with an inert absorbent material such as

vermiculite or sand.[23][24]
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» Neutralize: While specific neutralization protocols for carbodiimides are not widely published,
a cautious approach would be to absorb the spill first and then decontaminate the area. For
general guidance on acid or base spills, use appropriate neutralizers like sodium bicarbonate
for acids or citric acid for bases.[23][25]

o Clean-up: Wearing appropriate PPE, carefully collect the absorbent material and place it in a
sealed, labeled container for hazardous waste disposal.[24]

o Decontaminate: Decontaminate the spill area with a suitable solvent, followed by soap and
water.[23]

Fire Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (COz), or alcohol-resistant
foam.[19]

» Unsuitable Extinguishing Media: Do not use a direct water jet, as it may spread the fire.

» Specific Hazards: DIC is a flammable liquid that can form explosive mixtures with air. Vapors
are heavier than air and may travel to an ignition source.[19]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[19]

Waste Disposal

All waste materials contaminated with DIC, including empty containers, used PPE, and spill
clean-up materials, must be disposed of as hazardous waste in accordance with local, state,
and federal regulations. Do not dispose of DIC down the drain.[1]

Logical Workflow Diagram
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Logical workflow for the safe handling of N,N'-Diisopropylcarbodiimide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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